Cas no 2097937-71-6 (3-phenyl-2-azaspiro[4.5]decane hydrochloride)

• Product Name: 3-phenyl-2-azaspiro[4.5]decane hydrochloride
• CAS No: 2097937-71-6
• MF: C₁₅H₂₂ClN
• MW: 251.79488325119
• CID: 5820678
• PubChem ID: 126851891
• Update Time: 2025-05-24

3-phenyl-2-azaspiro[4.5]decane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Azaspiro[4.5]decane, 3-phenyl-, hydrochloride (1:1)
• 3-phenyl-2-azaspiro[4.5]decane hydrochloride
• AKOS032456186
• 3-phenyl-2-azaspiro[4.5]decane;hydrochloride
• F2135-1193
• 2097937-71-6

• Inchi： 1S/C15H21N.ClH/c1-3-7-13(8-4-1)14-11-15(12-16-14)9-5-2-6-10-15;/h1,3-4,7-8,14,16H,2,5-6,9-12H2;1H
• InChI Key： DOSSKNALSWHPDX-UHFFFAOYSA-N
• SMILES： C12(CCCCC1)CNC(C1C=CC=CC=1)C2.Cl

Computed Properties

• Exact Mass: 251.1440774g/mol
• Monoisotopic Mass: 251.1440774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 3-phenyl-2-azaspiro[4.5]decane hydrochloride

Research Brief on 3-phenyl-2-azaspiro[4.5]decane hydrochloride (CAS: 2097937-71-6): Recent Advances and Applications

3-phenyl-2-azaspiro[4.5]decane hydrochloride (CAS: 2097937-71-6) is a spirocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) targeting drugs. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic routes, biological activities, and potential clinical applications.

Recent literature indicates that 3-phenyl-2-azaspiro[4.5]decane hydrochloride serves as a versatile scaffold for the design of sigma-1 receptor ligands. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in modulating sigma-1 receptors, which are implicated in neuroprotection and cognitive enhancement. The compound's spirocyclic structure provides conformational rigidity, enhancing its binding affinity and selectivity. Researchers have successfully derivatized this scaffold to develop compounds with improved pharmacokinetic properties, including enhanced blood-brain barrier permeability.

In addition to its CNS applications, 3-phenyl-2-azaspiro[4.5]decane hydrochloride has shown promise in oncology research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its use as a precursor for the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer cell proliferation. The compound's ability to induce conformational changes in target proteins makes it a valuable tool for disrupting oncogenic signaling pathways. Furthermore, its hydrochloride salt form improves solubility, facilitating in vitro and in vivo studies.

The synthetic methodology for 3-phenyl-2-azaspiro[4.5]decane hydrochloride has also seen advancements. A recent publication in Organic Process Research & Development (2024) described a scalable, high-yield synthesis route utilizing palladium-catalyzed spirocyclization. This method addresses previous challenges related to low yields and purification difficulties, making the compound more accessible for large-scale pharmaceutical production. The optimized process employs environmentally friendly solvents and reduces the generation of hazardous byproducts, aligning with green chemistry principles.

Despite these advancements, challenges remain in the clinical translation of derivatives based on this scaffold. Pharmacokinetic studies have identified rapid metabolism as a potential limitation, prompting ongoing research into structural modifications to improve metabolic stability. Additionally, the compound's off-target effects on other receptor systems require further investigation to ensure therapeutic specificity. Collaborative efforts between academic and industrial researchers are underway to address these issues and advance the development of 3-phenyl-2-azaspiro[4.5]decane hydrochloride-based therapeutics.

In conclusion, 3-phenyl-2-azaspiro[4.5]decane hydrochloride (CAS: 2097937-71-6) represents a promising scaffold in medicinal chemistry with diverse applications in CNS disorders and oncology. Recent research has expanded our understanding of its synthetic accessibility, biological activities, and therapeutic potential. Future studies should focus on optimizing its pharmacokinetic properties and elucidating its mechanism of action to facilitate clinical development. This compound continues to be a valuable asset in the discovery of novel bioactive molecules, underscoring its importance in contemporary pharmaceutical research.